Cas no 1872501-30-8 (2-Butyl-6-methylpyridin-3-amine)

• Product Name: 2-Butyl-6-methylpyridin-3-amine
• CAS No: 1872501-30-8
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 5693076
• PubChem ID: 126979712
• Update Time: 2025-11-01

2-Butyl-6-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1872501-30-8
• EN300-1622330
• 2-Butyl-6-methylpyridin-3-amine
• 3-Pyridinamine, 2-butyl-6-methyl-

• Inchi： 1S/C10H16N2/c1-3-4-5-10-9(11)7-6-8(2)12-10/h6-7H,3-5,11H2,1-2H3
• InChI Key： DHAYNGRYBVPTAV-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C=1CCCC)N

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 279.2±35.0 °C(Predicted)
• pka: 7.50±0.22(Predicted)

Additional information on 2-Butyl-6-methylpyridin-3-amine

2-Butyl-6-methylpyridin-3-amine (CAS No. 1872501-30-8): An Emerging Compound in Medicinal Chemistry

2-Butyl-6-methylpyridin-3-amine (CAS No. 1872501-30-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its 2-butyl and 6-methyl substitutions on the pyridine ring, exhibits a range of biological activities that make it a promising candidate for further research and development.

The pyridine ring, a fundamental structure in organic chemistry, is known for its versatile reactivity and biological significance. The presence of the 2-butyl and 6-methyl groups on the pyridine ring imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. Recent studies have shown that these substituents can enhance the compound's ability to interact with various biological targets, such as enzymes, receptors, and ion channels.

In the context of medicinal chemistry, 2-Butyl-6-methylpyridin-3-amine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes. The ability of 2-Butyl-6-methylpyridin-3-amine to selectively bind to specific GPCRs makes it a valuable tool for understanding receptor function and developing targeted therapies.

Recent research has also explored the potential of 2-Butyl-6-methylpyridin-3-amine in neurodegenerative diseases. Studies have shown that this compound can exhibit neuroprotective effects by modulating oxidative stress and inflammation, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's. The mechanism by which 2-Butyl-6-methylpyridin-3-amine exerts these effects is not yet fully understood, but it is believed to involve interactions with specific cellular pathways that regulate oxidative stress responses.

Beyond its potential therapeutic applications, 2-Butyl-6-methylpyridin-3-amine has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into molecular mechanisms. The unique structure of 2-Butyl-6-methylpyridin-3-amine makes it an excellent candidate for developing high-affinity and selective probes for various biological targets.

In terms of synthesis, several methods have been reported for the preparation of 2-Butyl-6-methylpyridin-3-amine. One common approach involves the condensation of 2-butylnicotinaldehyde with methylamine followed by reduction. This method provides good yields and allows for easy modification of the substituents on the pyridine ring, facilitating the synthesis of analogs with varying properties. The ability to synthesize a range of derivatives is crucial for optimizing the compound's pharmacological profile and identifying lead candidates for further development.

The safety profile of 2-Butyl-6-methylpyridin-3-amine is another important consideration in its development as a potential therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further evaluation in animal models. However, more extensive toxicological studies are needed to fully assess its safety profile before it can be advanced to clinical trials.

In conclusion, 2-Butyl-6-methylpyridin-3-amine (CAS No. 1872501-30-8) represents an exciting new compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further research and development as a therapeutic agent or chemical probe. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and biomedical research.